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Compound of Interest

Compound Name: Isobutyrylcarnitine

Cat. No.: B160777 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Isobutyrylcarnitine, offering procedural, step-by-step guidance to foster a secure

research environment. By adhering to these protocols, you can minimize risks and ensure the

integrity of your work.

Hazard Identification and Classification
Isobutyrylcarnitine is a compound for research use. While some suppliers classify it as non-

hazardous under the Globally Harmonized System (GHS), others identify it as a hazardous

substance. To ensure the highest safety standards, it is crucial to adhere to the more stringent

classifications, which identify Isobutyrylcarnitine as:

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

A summary of the varying classifications is presented in the table below for clear comparison.
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Hazard
Classification

Cayman Chemical
MedChemExpress[
1]

Santa Cruz
Biotechnology[2]

GHS Classification Not classified
Skin Irrit. 2, Eye Irrit.

2A, STOT SE 3

Hazardous by 2012

OSHA Standard

Signal Word None Warning Warning

Hazard Statements None H315, H319, H335

Causes skin irritation,

Causes serious eye

irritation

Pictogram None Exclamation Mark Exclamation Mark

Personal Protective Equipment (PPE)
Given the potential for skin, eye, and respiratory irritation, a comprehensive approach to

personal protective equipment is mandatory. The following PPE should be worn at all times

when handling Isobutyrylcarnitine. This corresponds to a standard Level D of protection with

additional respiratory precautions.

Eye and Face Protection: Wear safety glasses with side shields or goggles.[2] In situations

with a risk of splashing, a face shield should also be used.

Skin Protection:

Gloves: Wear chemical-resistant gloves.[2]

Lab Coat/Coveralls: A standard lab coat should be worn. For larger quantities or when

there is a significant risk of contamination, consider disposable coveralls.[3][4][5]

Respiratory Protection: Use only outdoors or in a well-ventilated area.[1][6] If ventilation is

inadequate or if handling fine powders that may become airborne, a NIOSH-approved

respirator should be worn.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Isobutyrylcarnitine will minimize exposure and

contamination.
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Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] Recommended

storage temperatures vary by supplier, ranging from 2-8°C to -20°C.[2] Always follow the

storage temperature specified on the product label.

Keep away from strong oxidizing agents.[2]

Handling and Use
Preparation:

Ensure a clean and organized workspace.

Have an emergency eyewash station and safety shower readily accessible.

Don all required PPE before handling the compound.

Weighing and Aliquoting:

Handle as a powder.

To minimize dust, weigh the compound in a chemical fume hood or a ventilated balance

enclosure.

Avoid breathing dust, fumes, or vapors.[1][6]

Dissolving:

If preparing a solution, add the powdered Isobutyrylcarnitine to the solvent slowly to

avoid splashing.

Spill Management
Minor Spills:
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For small spills of the powder, carefully pick up the material mechanically (e.g., with a

dustpan and brush) to avoid generating dust.

Place the spilled material into a sealed container for disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area and restrict access.

Increase ventilation if it is safe to do so.

Contact your institution's environmental health and safety (EHS) department for guidance

on cleanup.

Disposal Plan
Proper disposal of Isobutyrylcarnitine and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste, including unused product and contaminated disposable materials (e.g.,

gloves, wipes), in a clearly labeled, sealed container.

Disposal Procedure:

Dispose of the waste at an approved waste disposal plant.[2]

Do not allow the product to enter sewers or waterways.

It is imperative to consult with your institution's EHS department or a licensed professional

waste disposal service to ensure compliance with all local, state, and federal regulations.

Workflow for Safe Handling of Isobutyrylcarnitine
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Safe Handling Workflow for Isobutyrylcarnitine
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Caption: Workflow for the safe handling of Isobutyrylcarnitine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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